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Compound of Interest

Compound Name: Nurr1 agonist 5

Cat. No.: B15136198 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of novel compounds like Nurr1 agonist 5 is paramount. This document provides

immediate, actionable guidance on personal protective equipment (PPE), operational

procedures, and disposal plans to ensure laboratory safety and experimental integrity.

Compound Information:

Compound
Name

CAS Number
Molecular
Formula

Molar Mass
Key
Pharmacologic
al Data

Nurr1 agonist 5

(compound 5o)
3033875-32-7 C22H18FNO4 379.39 g/mol

Kd: 0.5 μM,

EC50: 3 μM[1][2]

Important Note: A specific Safety Data Sheet (SDS) for Nurr1 agonist 5 is not publicly

available. The information provided here is based on best practices for handling potent, novel

small molecule compounds intended for research purposes only. It is crucial to request and

review the SDS from the supplier before handling this compound.

Personal Protective Equipment (PPE)
Given that Nurr1 agonist 5 is a biologically active small molecule with unknown long-term

health effects, a comprehensive PPE strategy is essential to minimize exposure through

inhalation, skin contact, or ingestion.[3][4]
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Core PPE Requirements:

PPE Component Specifications Rationale

Gloves

Double-gloving with powder-

free, disposable nitrile gloves

tested for chemotherapy drug

resistance (ASTM D6978

standard).[3][5]

Provides a robust barrier

against dermal absorption. The

outer glove can be removed

immediately in case of

contamination, protecting the

inner glove and skin.[3][6]

Lab Coat/Gown

Disposable, low-permeability

fabric gown with a solid front,

long sleeves, and tight-fitting

cuffs.[6][7]

Protects the body from spills

and splashes. The solid front

and tight cuffs prevent

seepage.[6]

Eye Protection
Chemical splash goggles or a

full-face shield.[3][7]

Protects the eyes and mucous

membranes from accidental

splashes of the compound in

solution.[7]

Respiratory Protection

A fit-tested N95 respirator or

higher, particularly when

handling the powdered form of

the compound.[5][7]

Minimizes the risk of inhaling

aerosolized particles of the

potent compound.

Additional Protection
Disposable shoe covers and

hair covers.[5][7]

Prevents the tracking of

contaminants out of the

designated handling area.

Operational Plan: Step-by-Step Handling
Procedures
A structured workflow is critical to ensure safety and prevent contamination. The following steps

outline the process from receiving the compound to its final disposal.

1. Receiving and Unpacking:

Visually inspect the package for any signs of damage or leakage upon arrival.
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Don appropriate PPE (at a minimum, gloves and a lab coat) before opening the shipping

container.

If there is any concern about breakage or spillage during transport, unpack the container

within a chemical fume hood.[5]

2. Preparation of Stock Solutions:

All handling of the solid compound and preparation of solutions must be conducted in a

certified chemical fume hood or a powder containment hood to prevent inhalation of airborne

particles.

Use dedicated, clearly labeled equipment (spatulas, weigh boats, glassware) for handling

Nurr1 agonist 5.

When dissolving the compound, add the solvent slowly to the solid to avoid splashing.

3. Experimental Use:

Clearly demarcate the area where Nurr1 agonist 5 is being used.

Always wear the full complement of recommended PPE.

Change gloves frequently, especially after handling the compound or if contamination is

suspected.[3]

4. Storage:

Store Nurr1 agonist 5 in a clearly labeled, sealed container.

Follow the supplier's recommendations for storage temperature, which is typically at -20°C

for solid powder to ensure stability.

Store in a designated, secure location away from incompatible materials.

Disposal Plan
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Proper disposal of Nurr1 agonist 5 and associated waste is crucial to prevent environmental

contamination and accidental exposure.

Solid Waste: All disposable items that have come into contact with the compound (e.g.,

gloves, weigh boats, pipette tips, gowns, shoe covers) should be collected in a dedicated,

sealed hazardous waste container.

Liquid Waste: Unused solutions containing Nurr1 agonist 5 should be collected in a clearly

labeled, sealed hazardous waste container. Do not pour down the drain.

Contaminated Glassware: Reusable glassware should be decontaminated. A common

procedure involves rinsing with a suitable solvent (e.g., ethanol or isopropanol) to remove

the compound, followed by a thorough wash with detergent and water. The initial solvent

rinse should be collected as hazardous liquid waste.

Waste Pickup: All hazardous waste must be disposed of through your institution's

environmental health and safety (EHS) office. Follow all local, state, and federal regulations

for hazardous waste disposal.

Workflow for Handling Nurr1 Agonist 5
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Caption: Workflow for the safe handling of Nurr1 agonist 5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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